1-(Pentafluoroethyl)-4-propyl-benzene

• IUPAC Name: 1-(1,1,2,2,2-pentafluoroethyl)-4-propylbenzene
• InChI: InChI=1S/C11H11F5/c1-2-3-8-4-6-9(7-5-8)10(12,13)11(14,15)16/h4-7H,2-3H2,1H3
• InChI Key: OMWVMLZLLHLICL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(C(F)(F)F)(F)F
• Molecular Formula: C11H11F5
• DSSTOX Substance ID: DTXSID50856559
• Molecular Weight: 238.20 g/mol
• CAS RN: 158536-00-6

Description

“1-(Pentafluoroethyl)-4-propyl-benzene” is a benzene derivative with a propyl group attached to the 4th carbon and a pentafluoroethyl group attached to the 1st carbon of the benzene ring. The presence of the pentafluoroethyl group suggests that the compound might exhibit some of the properties of perfluorinated compounds, such as high thermal stability and chemical resistance.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it might involve the reaction of a suitable benzene derivative with a pentafluoroethyl group. The synthesis could potentially involve a Friedel-Crafts alkylation or a similar reaction.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzene ring, which is planar, with a propyl group and a pentafluoroethyl group attached. The electron-withdrawing nature of the fluorine atoms in the pentafluoroethyl group could potentially influence the electronic distribution in the benzene ring.

Mechanism of Action

Without specific context, it’s challenging to define a “mechanism of action” for this compound. If it were a drug, the mechanism of action would refer to how the compound interacts with biological systems to produce its effects.

Future Directions

The future directions for this compound would depend on its potential applications. For instance, if it shows promising properties as a pharmaceutical compound, future research could focus on clinical trials. If it has unique physical or chemical properties, it could be studied for potential industrial applications.